Cas no 2137724-33-3 (4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-)

• Product Name: 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-
• CAS No: 2137724-33-3
• MF: C₁₁H₁₁FOS
• MW: 210.267845392227
• CID: 5258111
• Update Time: 2025-05-24

4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-

• Inchi： 1S/C11H11FOS/c1-11(2)6-9(13)8-5-7(12)3-4-10(8)14-11/h3-5H,6H2,1-2H3
• InChI Key： LMOKJCUKQBENTD-UHFFFAOYSA-N
• SMILES： C1(C)(C)SC2=CC=C(F)C=C2C(=O)C1

Additional information on 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-

4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl

The compound with CAS No 2137724-33-3, known as 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiopyrans, which are heterocyclic compounds containing both sulfur and oxygen atoms. The presence of a fluorine atom at the 6-position and two methyl groups at the 2-position introduces unique electronic and structural properties that make this compound highly versatile.

Recent studies have highlighted the potential of benzothiopyran derivatives in various applications. For instance, researchers have explored their use in optoelectronic devices due to their excellent light-harvesting capabilities. The fluorine substitution at the 6-position is particularly advantageous as it enhances the molecule's stability and improves its absorption properties in the visible spectrum. This makes it a promising candidate for applications in solar cells and organic light-emitting diodes (OLEDs).

The synthesis of 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl involves a multi-step process that typically begins with the preparation of a suitable benzothiopyran precursor. The introduction of the fluorine atom and methyl groups requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process.

One of the most intriguing aspects of this compound is its ability to undergo various photochemical reactions. Under UV light irradiation, it exhibits reversible photochromic behavior, transitioning between its colored and colorless states. This property has led to its investigation as a potential component in smart windows and self-regulating optical devices. Recent research has focused on enhancing this behavior through structural modifications and the incorporation of additional functional groups.

In addition to its photochemical properties, benzothiopyran derivatives have also shown promise in medicinal chemistry. The fluorine atom at the 6-position contributes to the molecule's lipophilicity, which is a desirable trait for drug candidates. Preclinical studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, making it a potential lead for therapeutic development.

The structural uniqueness of 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl also lends itself well to applications in polymer science. By incorporating this compound into polymer matrices, researchers have developed materials with improved mechanical strength and thermal stability. These materials are being explored for use in high-performance composites and advanced coatings.

In conclusion, CAS No 2137724-33-3, or 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl, is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and functional properties continue to drive innovative research across various scientific disciplines. As advancements in synthetic methods and material characterization techniques unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.